2-(3,4-Dimethoxyphenyl)-1-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]ethanone
• InChI: InChI=1S/C22H20F3N3O4/c1-30-17-7-6-13(8-18(17)31-2)9-19(29)28-11-15(12-28)21-26-20(27-32-21)14-4-3-5-16(10-14)22(23,24)25/h3-8,10,15H,9,11-12H2,1-2H3
• InChI Key: OWIHFSQDFMZLHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)N2CC(C2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F)OC
• Molecular Formula: C22H20F3N3O4
• Molecular Weight: 447.4 g/mol

Description

2-(3,4-Dimethoxyphenyl)-1-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H20F3N3O4 and its molecular weight is 447.414. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A novel series of pyrazole chalcones, including compounds with structures related to 2-(3,4-dimethoxyphenyl)-1-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone, has been synthesized and evaluated for their anti-inflammatory, antioxidant, and antimicrobial activities. These compounds have shown promising results in inhibiting TNF-alpha and IL-6, showcasing antioxidant properties, and exhibiting antimicrobial activities against pathogenic bacteria and fungi. The synthesis involves Claisen-Schmidt condensation and Vilsmeier-Haack reaction, with structural confirmation through IR, 1H NMR, and mass spectral analysis. The study also explores structure-activity relationships and in silico drug-relevant properties, indicating the potential of these compounds as lead compounds for future drug discovery efforts (Bandgar et al., 2009).

Antimicrobial Evaluation

Another study focused on the synthesis and antimicrobial evaluation of new 1-(2-aryl-5-phenethyl-1,3,4-oxadiazol-3(2H)-yl)ethanones derived from phenylpropionohydrazides. This research highlights the preparation of compounds with similar structural motifs and their significant activity against bacterial strains such as S. aureus and P. aeruginosa, especially emphasizing the enhancement of activity with para-substitution on the synthesized oxadiazoles (Fuloria et al., 2009).

Fluorescent Molecules Synthesis

The synthesis of chiral auxiliary-bearing isocyanides as synthons for the creation of strongly fluorescent molecules has been documented, with compounds exhibiting high fluorescence quantum yields. This includes the synthesis of optically active compounds through the treatment of 3,4-dimethoxybenzoyl chloride with synthons in the presence of a superbase, showcasing the potential for creating fluorescent probes or materials (Tang & Verkade, 1996).